Octathiocane Octathiocane Cyclooctasulfur is a homomonocyclic compound composed of eight sulfur atoms. It has been isolated from Ganoderma lucidum, a mushroom commonly used in Chinese medicine. It has a role as a fungal metabolite and a bacterial metabolite. It is an elemental sulfur and a homomonocyclic compound.
Sulfur is a chemical element that is present in all living tissues. The most commonly used form of pharmaceutical sulfur is Octasulfur (S8). After calcium and phosphorus, it is the third most abundant mineral in the human body. Sulfur is also found in garlic, onions and broccoli. People take sulfur by mouth for shortness of breath, allergies, swelling in the back of the throat (pharyngitis), high cholesterol, clogged arteries, menopause, and upper respiratory tract infections like the common cold. Sulfur seems to have an antibacterial activity. It has been also used for acne.
Octathiocane is a natural product found in Streptomyces, Streptomyces verticillus, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 1326-66-5
VCID: VC20960363
InChI: InChI=1S/S8/c1-2-4-6-8-7-5-3-1
SMILES: S1SSSSSSS1
Molecular Formula: S8
Molecular Weight: 256.5 g/mol

Octathiocane

CAS No.: 1326-66-5

Cat. No.: VC20960363

Molecular Formula: S8

Molecular Weight: 256.5 g/mol

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Octathiocane - 1326-66-5

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Description Cyclooctasulfur is a homomonocyclic compound composed of eight sulfur atoms. It has been isolated from Ganoderma lucidum, a mushroom commonly used in Chinese medicine. It has a role as a fungal metabolite and a bacterial metabolite. It is an elemental sulfur and a homomonocyclic compound.
Sulfur is a chemical element that is present in all living tissues. The most commonly used form of pharmaceutical sulfur is Octasulfur (S8). After calcium and phosphorus, it is the third most abundant mineral in the human body. Sulfur is also found in garlic, onions and broccoli. People take sulfur by mouth for shortness of breath, allergies, swelling in the back of the throat (pharyngitis), high cholesterol, clogged arteries, menopause, and upper respiratory tract infections like the common cold. Sulfur seems to have an antibacterial activity. It has been also used for acne.
Octathiocane is a natural product found in Streptomyces, Streptomyces verticillus, and other organisms with data available.
CAS No. 1326-66-5
Molecular Formula S8
Molecular Weight 256.5 g/mol
IUPAC Name octathiocane
Standard InChI InChI=1S/S8/c1-2-4-6-8-7-5-3-1
Standard InChI Key JLQNHALFVCURHW-UHFFFAOYSA-N
SMILES S1SSSSSSS1
Canonical SMILES S1SSSSSSS1

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